N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-benzyl-1-[(2-chlorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H23ClN2O/c21-19-9-5-4-8-18(19)15-23-12-10-17(11-13-23)20(24)22-14-16-6-2-1-3-7-16/h1-9,17H,10-15H2,(H,22,24)
• InChI Key: HJNGEKMOEJOJSW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CC=C2)CC3=CC=CC=C3Cl
• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol

Description

N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide, also known as BTCP, is a synthetic compound that belongs to the class of piperidine derivatives. BTCP has been studied for its potential pharmacological effects on the central nervous system, particularly in the treatment of pain and addiction.

Mechanism of Action

The exact mechanism of action of N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide is not fully understood, but it is believed to act as a dopamine reuptake inhibitor. This means that it prevents the reuptake of dopamine in the brain, leading to increased levels of dopamine in the synapse. This increase in dopamine may be responsible for the analgesic and anti-addictive effects of N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide.
Biochemical and Physiological Effects
Studies have shown that N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has a number of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which may be responsible for its analgesic and anti-addictive effects. Additionally, N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has been shown to decrease levels of the stress hormone cortisol, which may be beneficial in the treatment of addiction.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide is that it has been extensively studied in animal models, and its pharmacological effects are well understood. Additionally, N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide is relatively easy to synthesize, making it accessible for research purposes. However, one limitation of N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide is that it has not been extensively studied in humans, and its safety and efficacy in humans is not well understood.

Future Directions

There are a number of future directions for research on N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide. One area of interest is its potential as a treatment for addiction, particularly to opioids and cocaine. Additionally, N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide may have potential for the treatment of other conditions such as depression and anxiety. Further research is needed to fully understand the pharmacological effects of N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide involves the reaction of N-benzylpiperidine with 2-chlorobenzyl chloride in the presence of a base such as potassium carbonate. The resulting product is then treated with carboxylic acid to form the carboxamide group. The overall yield of the synthesis is approximately 30%, and the purity of the compound can be improved through recrystallization.

Scientific Research Applications

N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has been extensively studied for its potential pharmacological effects on the central nervous system. It has been shown to have analgesic properties, and may be useful in the treatment of pain. Additionally, N-benzyl-1-(2-chlorobenzyl)-4-piperidinecarboxamide has been investigated for its potential as a treatment for addiction, particularly to opioids and cocaine.